Cas no 2171604-25-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid
• CAS No: 2171604-25-2
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 5952427
• PubChem ID: 165810445
• Update Time: 2025-05-21

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-5-amido}oxolane-2-carboxylic acid
• 2171604-25-2
• EN300-1560256

• Inchi： 1S/C25H23N3O6S/c29-23(28-19-9-10-33-22(19)24(30)31)20-11-26-21(35-20)12-27-25(32)34-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18-19,22H,9-10,12-13H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DQHVCGWSPIRAFH-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(NC1C(C(=O)O)OCC1)=O

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 155Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid

Comprehensive Analysis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid (CAS No. 2171604-25-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid (CAS No. 2171604-25-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-thiazole-oxolane carboxylic acid, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its unique structural properties and versatile applications in drug discovery and development.

The Fmoc-protected thiazole-oxolane derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) is a widely used protecting group in peptide chemistry, ensuring the stability of the amino acid backbone during synthesis. The incorporation of a thiazole ring and an oxolane (tetrahydrofuran) moiety enhances the compound's ability to mimic natural peptide structures, making it invaluable for designing peptidomimetics and small-molecule therapeutics.

Recent advancements in peptide-based drug development have sparked renewed interest in compounds like CAS No. 2171604-25-2. With the rise of targeted therapies and personalized medicine, researchers are exploring how Fmoc-thiazole-oxolane carboxylic acid can be utilized to create novel inhibitors for protein-protein interactions (PPIs). PPIs are a hot topic in drug discovery, as they are implicated in numerous diseases, including cancer and neurodegenerative disorders. The compound's ability to introduce conformational constraints into peptide chains makes it a promising candidate for modulating these interactions.

Another area where 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid shows potential is in the development of macrocyclic peptides. Macrocyclization is a strategy employed to improve the pharmacokinetic properties of peptides, such as metabolic stability and cell permeability. The thiazole-oxolane scaffold provides a rigid framework that can help stabilize the secondary structure of these macrocycles, thereby enhancing their therapeutic potential.

From a synthetic chemistry perspective, the compound's CAS No. 2171604-25-2 is often searched in relation to Fmoc-protected amino acid derivatives and heterocyclic building blocks. These keywords reflect the growing demand for high-purity intermediates in peptide synthesis. Laboratories and pharmaceutical companies are increasingly seeking reliable sources of Fmoc-thiazole-oxolane carboxylic acid to support their research and production pipelines.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-2-carboxylic acid (CAS No. 2171604-25-2) represents a critical tool in modern medicinal chemistry. Its applications span from peptide synthesis to drug discovery, aligning with current trends in biotechnology and pharmaceutical research. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in the development of next-generation therapeutics.